2-Mercapto-5-(tert-butoxycarbonyl)aminobenzimidazole
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Description
2-Mercapto-5-(tert-butoxycarbonyl)aminobenzimidazole is a compound that features a benzimidazole core with a mercapto group at the 2-position and a tert-butoxycarbonyl (Boc) protected amino group at the 5-position
Properties
Molecular Formula |
C12H15N3O2S |
|---|---|
Molecular Weight |
265.33 g/mol |
IUPAC Name |
tert-butyl N-(2-sulfanylidene-1,3-dihydrobenzimidazol-5-yl)carbamate |
InChI |
InChI=1S/C12H15N3O2S/c1-12(2,3)17-11(16)13-7-4-5-8-9(6-7)15-10(18)14-8/h4-6H,1-3H3,(H,13,16)(H2,14,15,18) |
InChI Key |
URZPSQKWUWSAAT-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CC2=C(C=C1)NC(=S)N2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Mercapto-5-(tert-butoxycarbonyl)aminobenzimidazole typically involves the protection of the amino group of 2-mercapto-5-aminobenzimidazole with a tert-butoxycarbonyl group. This can be achieved by reacting 2-mercapto-5-aminobenzimidazole with di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as sodium hydroxide or 4-dimethylaminopyridine (DMAP) in an organic solvent like tetrahydrofuran (THF) or acetonitrile .
Industrial Production Methods
While specific industrial production methods for 2-Mercapto-5-(tert-butoxycarbonyl)aminobenzimidazole are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, using continuous flow reactors, and ensuring proper purification techniques to achieve high yields and purity.
Chemical Reactions Analysis
Types of Reactions
2-Mercapto-5-(tert-butoxycarbonyl)aminobenzimidazole can undergo various chemical reactions, including:
Oxidation: The mercapto group can be oxidized to form disulfides or sulfonic acids.
Reduction: The compound can be reduced to form thiols or amines.
Substitution: The Boc-protected amino group can be deprotected under acidic conditions to yield the free amine, which can then undergo further substitution reactions.
Common Reagents and Conditions
Oxidation: Reagents such as hydrogen peroxide or iodine can be used.
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.
Substitution: Deprotection of the Boc group can be achieved using trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in organic solvents.
Major Products Formed
Oxidation: Disulfides, sulfonic acids.
Reduction: Thiols, amines.
Substitution: Various substituted benzimidazole derivatives.
Scientific Research Applications
2-Mercapto-5-(tert-butoxycarbonyl)aminobenzimidazole has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex molecules.
Biology: Potential use in the development of enzyme inhibitors or as a probe for studying biological processes.
Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.
Industry: Utilized in the production of advanced materials and as a building block for functionalized polymers
Mechanism of Action
The mechanism of action of 2-Mercapto-5-(tert-butoxycarbonyl)aminobenzimidazole depends on its specific application. In medicinal chemistry, it may act by interacting with specific molecular targets such as enzymes or receptors, thereby modulating their activity. The Boc group serves as a protecting group, allowing selective reactions to occur at other functional sites on the molecule .
Comparison with Similar Compounds
Similar Compounds
2-Mercaptobenzimidazole: Lacks the Boc-protected amino group, making it more reactive.
5-Methoxy-2-mercaptobenzimidazole: Contains a methoxy group instead of the Boc-protected amino group.
2-Mercapto-5-methylbenzimidazole: Features a methyl group at the 5-position instead of the Boc-protected amino group.
Uniqueness
2-Mercapto-5-(tert-butoxycarbonyl)aminobenzimidazole is unique due to the presence of both the mercapto group and the Boc-protected amino group. This combination allows for selective reactions and modifications, making it a versatile intermediate in organic synthesis and medicinal chemistry .
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